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Cat. No.: B3025899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
JKE-1674 is a potent and orally active inhibitor of Glutathione Peroxidase 4 (GPX4) and is an

active metabolite of the GPX4 inhibitor ML-210.[1][2][3][4] It plays a crucial role in the induction

of ferroptosis, a form of regulated cell death driven by iron-dependent lipid peroxidation.[5][6] In

the cellular environment, JKE-1674 is converted to the nitrile oxide JKE-1777, which then

covalently binds to GPX4.[5][7][8][9] This inhibition of GPX4 leads to an accumulation of lipid

peroxides, ultimately resulting in cell death.[5] Due to its stability and selectivity, JKE-1674 is a

valuable tool for studying ferroptosis and developing novel cancer therapeutics, particularly for

therapy-resistant cancers.[5][6]

These application notes provide a detailed protocol for the preparation, storage, and handling

of JKE-1674 stock solutions in Dimethyl Sulfoxide (DMSO) to ensure experimental

reproducibility and integrity of the compound.

Physicochemical Properties of JKE-1674
A summary of the key physicochemical properties of JKE-1674 is presented in the table below

for easy reference.
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Property Value Reference

Molecular Formula C₂₀H₂₀Cl₂N₄O₄ [2][10]

Molecular Weight 451.3 g/mol [1][2]

Appearance Crystalline solid [10]

Purity ≥98% [10]

CAS Number 2421119-60-8 [2][10]

Solubility and Storage of JKE-1674
Proper dissolution and storage are critical for maintaining the activity of JKE-1674. The

following table summarizes its solubility in DMSO and recommended storage conditions. It is

highly recommended to use fresh, anhydrous DMSO as its hygroscopic nature can impact

solubility.[4]

Parameter Recommendation Reference

Solvent Dimethyl Sulfoxide (DMSO) [1][2][10]

Solubility in DMSO
13 mg/mL (28.81 mM) to 100

mg/mL (221.58 mM)
[1][2]

Powder Storage -20°C for up to 3 years [1][4]

Stock Solution Storage
-80°C for up to 1 year; -20°C

for up to 1 month
[1][3]

Freeze-Thaw Cycles Avoid repeated cycles [3]

Experimental Protocols
Protocol for Preparing a 10 mM JKE-1674 Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of JKE-1674 in DMSO.

Materials:
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JKE-1674 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1][2]

Procedure:

Equilibration: Allow the vial of JKE-1674 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of JKE-1674 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.513

mg of JKE-1674.

Dissolution: Add the appropriate volume of anhydrous DMSO to the JKE-1674 powder. For a

10 mM stock solution, if you weighed 4.513 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly for several minutes to aid dissolution.

Sonication (Recommended): If the solution is not clear, sonicate the vial for 10-15 minutes.

[1][2] This will help to fully dissolve the compound.

Aliquoting: Once the JKE-1674 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes. This will minimize the number of

freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][3]

Calculation for Preparing Stock Solutions
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The following table provides the required mass of JKE-1674 to prepare different concentrations

of stock solutions in 1 mL of DMSO.

Desired Concentration (mM) Mass of JKE-1674 (mg) for 1 mL

1 0.4513

5 2.2565

10 4.513

20 9.026

50 22.565

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of JKE-1674 and the workflow for

preparing a stock solution.
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Caption: Mechanism of Action of JKE-1674 in inducing ferroptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3025899?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Equilibrate JKE-1674
 to Room Temperature

Weigh JKE-1674
Powder

Add Anhydrous
DMSO

Vortex/Sonicate
for Dissolution

Aliquot into
Single-Use Vials

Store at -80°C
(Long-term) or -20°C

(Short-term)

Click to download full resolution via product page

Caption: Workflow for preparing JKE-1674 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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